Cas no 1803791-26-5 ((2-Fluoro-3,5-diiodophenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane
• CAS No: 1803791-26-5
• MF: C₇H₅FI₂S
• MW: 393.986948728561
• CID: 5076246
• Update Time: 2025-06-08

(2-Fluoro-3,5-diiodophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane

• Inchi： 1S/C7H5FI2S/c1-11-6-3-4(9)2-5(10)7(6)8/h2-3H,1H3
• InChI Key： MRCHTWKIBBCABI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1F)SC)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.8
• Topological Polar Surface Area: 25.3

Additional information on (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane

Introduction to (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane (CAS No. 1803791-26-5)

(2-Fluoro-3,5-diiodophenyl(methyl)sulfane) is a specialized organic compound characterized by its unique molecular structure and chemical properties. With the CAS number 1803791-26-5, this compound has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications and potential benefits.

The molecular framework of (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane consists of a phenyl ring substituted with a fluorine atom at the 2-position and two iodine atoms at the 3 and 5 positions, further functionalized with a methylsulfanyl group. This particular arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry.

In recent years, the compound has been extensively studied for its role in the development of novel pharmaceutical agents. The presence of fluorine and iodine substituents enhances its binding affinity to biological targets, which is crucial for designing effective drugs. Specifically, researchers have explored its potential in creating kinase inhibitors and other therapeutic molecules that target specific disease pathways.

One of the most compelling aspects of (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. The iodine atoms serve as excellent leaving groups in palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with high efficiency. This property has been leveraged in constructing complex molecular architectures, including those relevant to drug discovery.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that the fluorine and iodine substituents modulate the electronic distribution of the phenyl ring, influencing its interactions with other molecules. These insights have guided the design of more potent and selective pharmacological agents.

The pharmaceutical industry has shown particular interest in derivatives of (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane due to their potential as antiviral and anticancer agents. For instance, modifications to the methylsulfanyl group have led to compounds with enhanced bioavailability and reduced toxicity. Such developments underscore the importance of this intermediate in medicinal chemistry.

Beyond pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune its chemical structure allows for the creation of materials with tailored optical characteristics.

The synthesis of (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane involves multi-step processes that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. These methodologies often incorporate transition metal catalysis and green chemistry principles to minimize environmental impact.

In conclusion, (2-Fluoro-3,5-diiodophenyl)(methyl)sulfane (CAS No. 1803791-26-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative therapies and advanced materials. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand further.